Cas no 1596837-07-8 (1-[1-(Aminomethyl)cyclobutyl]propan-1-one)

• Product Name: 1-[1-(Aminomethyl)cyclobutyl]propan-1-one
• CAS No: 1596837-07-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6325997
• PubChem ID: 116600219
• Update Time: 2025-06-07

1-[1-(Aminomethyl)cyclobutyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-794713
• 1-[1-(Aminomethyl)cyclobutyl]propan-1-one
• 1596837-07-8

• Inchi： 1S/C8H15NO/c1-2-7(10)8(6-9)4-3-5-8/h2-6,9H2,1H3
• InChI Key： YHTIZTGWGLUMJS-UHFFFAOYSA-N
• SMILES： O=C(CC)C1(CN)CCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-[1-(Aminomethyl)cyclobutyl]propan-1-one

Comprehensive Overview of 1-[1-(Aminomethyl)cyclobutyl]propan-1-one (CAS No. 1596837-07-8): Properties, Applications, and Industry Insights

1-[1-(Aminomethyl)cyclobutyl]propan-1-one (CAS No. 1596837-07-8) is a specialized organic compound with a unique structural framework, combining a cyclobutyl ring and a propan-1-one moiety. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. Its aminomethyl functional group enhances reactivity, making it valuable for synthesizing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for cyclobutyl-containing compounds has surged, driven by their role in modulating pharmacokinetic properties. Researchers frequently search for "synthesis of 1-[1-(Aminomethyl)cyclobutyl]propan-1-one" or "applications of CAS 1596837-07-8," reflecting its relevance in modern chemistry. The compound's stability and reactivity balance make it ideal for cross-coupling reactions and peptide modifications, aligning with trends in sustainable and efficient synthetic methodologies.

From an industrial perspective, 1-[1-(Aminomethyl)cyclobutyl]propan-1-one is often explored for its role in bioactive molecule design. Its structural features are leveraged to improve drug solubility and bioavailability, addressing common challenges in small-molecule therapeutics. Discussions around "cyclobutyl derivatives in drug development" highlight its growing importance, especially in oncology and CNS-targeted therapies.

Environmental and safety considerations are also critical when handling CAS 1596837-07-8. While not classified as hazardous, proper storage under inert conditions is recommended to maintain its integrity. The compound's spectroscopic data (e.g., NMR, IR) and chromatographic purity are frequently analyzed to ensure compliance with industry standards, as noted in queries like "analytical methods for 1-[1-(Aminomethyl)cyclobutyl]propan-1-one."

Innovations in green chemistry have further propelled interest in this compound. Researchers are investigating catalyst-free or low-waste synthetic routes to produce 1-[1-(Aminomethyl)cyclobutyl]propan-1-one, responding to global demands for sustainable practices. Such advancements align with searches for "eco-friendly synthesis of cyclobutyl ketones" and "CAS 1596837-07-8 scalability."

In summary, 1-[1-(Aminomethyl)cyclobutyl]propan-1-one (CAS No. 1596837-07-8) exemplifies the intersection of innovation and utility in organic chemistry. Its multifaceted applications, coupled with evolving synthetic strategies, position it as a pivotal compound in both academic and industrial settings. Future research will likely expand its role in precision medicine and advanced material engineering.